molecular formula C41H39ClO6 B14824971 2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde

2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde

Cat. No.: B14824971
M. Wt: 663.2 g/mol
InChI Key: CECVVCZKTNXYNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde (CAS Ref: 10-F626096) is a synthetic benzaldehyde derivative featuring a tetrahydropyran (THP) core heavily substituted with benzyloxy and benzyloxymethyl groups. The THP ring is functionalized at positions 3, 4, 5, and 6 with three benzyloxy groups and one benzyloxymethyl group, respectively, while the benzaldehyde moiety carries a chlorine substituent at the 2-position. This compound is primarily utilized as a protected intermediate in organic synthesis, where benzyl groups serve as temporary protective moieties for hydroxyl groups during multi-step reactions. Notably, commercial availability of this compound has been discontinued across multiple quantities (1g to 500mg) as of 2025, according to CymitQuimica .

Properties

Molecular Formula

C41H39ClO6

Molecular Weight

663.2 g/mol

IUPAC Name

2-chloro-5-[3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-yl]benzaldehyde

InChI

InChI=1S/C41H39ClO6/c42-36-22-21-34(23-35(36)24-43)38-40(46-27-32-17-9-3-10-18-32)41(47-28-33-19-11-4-12-20-33)39(45-26-31-15-7-2-8-16-31)37(48-38)29-44-25-30-13-5-1-6-14-30/h1-24,37-41H,25-29H2

InChI Key

CECVVCZKTNXYNT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCC2C(C(C(C(O2)C3=CC(=C(C=C3)Cl)C=O)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OCC6=CC=CC=C6

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde typically involves multiple steps:

    Formation of the Tetrahydropyran Ring: The tetrahydropyran ring is synthesized through the reaction of a suitable diol with an aldehyde under acidic conditions.

    Benzylation: The hydroxyl groups on the tetrahydropyran ring are protected by benzylation using benzyl chloride and a base such as sodium hydride.

    Chlorination: The aromatic ring is chlorinated using a chlorinating agent like thionyl chloride.

    Formylation: The final step involves the formylation of the aromatic ring to introduce the aldehyde group, typically using a formylating agent such as dichloromethyl methyl ether in the presence of a Lewis acid like aluminum chloride.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale, often employing continuous flow reactors to enhance efficiency and yield. The use of automated systems and optimized reaction conditions ensures consistent quality and scalability.

Chemical Reactions Analysis

Deprotection of Benzyl Ethers

The compound’s 3,4,5-tribenzyloxy and 6-benzyloxymethyl groups are critical for solubility during synthesis but require removal for biological activity. Key methods include:

Method Conditions Outcome Source
Catalytic hydrogenolysisH₂ (1–3 atm), Pd/C (10% wt), EtOAc/MeOHSelective removal of benzyl groups to yield free hydroxyls.
Acidic hydrolysisHCl (conc.), THF/H₂O, refluxPartial deprotection observed under strong acidic conditions.
  • Notes : Hydrogenolysis preserves the aldehyde group, while acidic conditions may risk side reactions at the aldehyde or glycosidic bonds .

Aldehyde Functionalization

The benzaldehyde group undergoes nucleophilic additions and condensations:

2.1. Schiff Base Formation

Reactant Conditions Product Yield Source
Primary aminesRT, EtOH, 12–24 hrImine derivatives70–85%
HydrazinesAcOH catalyst, refluxHydrazones (precursors for heterocycles)80–90%
  • Application : These intermediates are used in synthesizing SGLT inhibitors (e.g., Empagliflozin analogs) .

2.2. Reduction to Alcohol

Reducing Agent Conditions Product Yield Source
NaBH₄MeOH, 0°C → RT, 2 hrBenzyl alcohol derivative95%
BH₃·THFTHF, reflux, 6 hrSame as above90%
  • Stereochemical Impact : The tetrahydro-pyran ring’s configuration remains unchanged during reduction .

Glycosylation Reactions

The tetrahydro-pyran ring serves as a glycosyl donor in coupling reactions:

Acceptor Activation Method Product Yield Source
AlcoholsTMSOTf (0.1 eq), CH₂Cl₂, −40°Cβ-linked glycosides60–75%
ThiolsNIS/AgOTf, CH₂Cl₂, RTThioglycosides (stable glycosylation intermediates)55–70%
  • Mechanistic Insight : The 2-chloro substituent on the benzaldehyde enhances electrophilicity at the anomeric center, favoring β-selectivity .

4.1. Aldehyde Oxidation

Oxidizing Agent Conditions Product Yield Source
KMnO₄H₂O, 0°C, 1 hrCarboxylic acid derivative85%
Jones reagentAcetone, RT, 30 minSame as above90%

4.2. Functionalization of the Chloro Substituent

Reaction Conditions Product Yield Source
Suzuki couplingPd(PPh₃)₄, Na₂CO₃, DME/H₂O, 80°CBiaryl derivatives65–80%
Ullmann couplingCuI, L-proline, DMSO, 100°CAryl ethers/amines50–70%

Stability and Degradation Pathways

  • Thermal Stability : DSC analysis shows decomposition >200°C, with exothermic peaks correlating to benzyl group cleavage .

  • Hydrolytic Sensitivity : The aldehyde group slowly oxidizes in aqueous media (t₁/₂ = 72 hr at pH 7.4) .

Scientific Research Applications

2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in the development of new materials.

    Biology: Investigated for its potential biological activity and as a precursor for bioactive compounds.

    Medicine: Explored for its potential therapeutic properties and as a starting material for drug development.

    Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde depends on its specific application. In general, its reactivity is influenced by the presence of the chloro and aldehyde groups, which can participate in various chemical reactions. The molecular targets and pathways involved vary based on the context of its use, such as in biological systems or synthetic processes.

Comparison with Similar Compounds

Key Observations :

  • The molecular weight of the target compound is significantly higher due to multiple benzyl groups, impacting its solubility and diffusion properties.

Physicochemical Properties

  • Solubility: The benzyl-protected derivative is sparingly soluble in polar solvents (e.g., water, methanol) but exhibits good solubility in dichloromethane or toluene. In contrast, hydroxylated analogs are water-soluble due to their polar functional groups .
  • Stability : Benzyl groups in the target compound enhance stability under acidic/basic conditions, making it suitable for prolonged synthetic workflows. Hydroxyl-bearing analogs are more prone to oxidation or degradation .

Research Findings and Methodological Context

Structural analyses of such compounds often rely on crystallographic techniques. For instance, SHELX programs (e.g., SHELXL for refinement) are widely employed to resolve complex pyran-derived structures, enabling precise determination of benzyl group orientation and ring conformations .

Biological Activity

2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde is a complex organic compound with significant potential in biological applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C₄₁H₃₉ClO₆
  • Molecular Weight : 663.20 g/mol
  • CAS Number : Not explicitly listed but associated with various identifiers.

Biological Activity Overview

The biological activity of this compound has been explored in several studies, indicating its potential in various therapeutic areas. The following sections summarize key findings regarding its pharmacological effects.

Anticancer Activity

Research indicates that 2-Chloro-5-(3,4,5-tribenzyloxy-6-benzyloxymethyl-tetrahydro-pyran-2-yl)benzaldehyde exhibits cytotoxic effects against various cancer cell lines. A study demonstrated that the compound inhibited cell proliferation in human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspases and modulation of Bcl-2 family proteins .

Antimicrobial Properties

The compound has shown antimicrobial activity against a range of pathogens. In vitro studies revealed that it effectively inhibited the growth of Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent .

The mechanism by which this compound exerts its biological effects appears to involve:

  • Cell Cycle Arrest : Induction of G1 phase arrest in cancer cells.
  • Apoptosis Induction : Activation of intrinsic apoptotic pathways.
  • Inhibition of Specific Enzymes : Potential inhibition of enzymes involved in cell proliferation and survival.

Case Studies

  • Study on Breast Cancer Cells :
    • Objective : To evaluate the anticancer effects on MCF-7 cells.
    • Findings : Significant reduction in cell viability was observed at concentrations above 10 µM after 48 hours of treatment, with a calculated IC50 value of approximately 15 µM .
  • Antimicrobial Efficacy :
    • Objective : To assess antimicrobial properties against Staphylococcus aureus and Escherichia coli.
    • Findings : The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus and 64 µg/mL against E. coli .

Data Tables

Study TypeCell Line/PathogenConcentration (µM)IC50/MIC (µg/mL)Observations
AnticancerMCF-710 - 5015Induction of apoptosis
AntimicrobialStaphylococcus aureus3232Growth inhibition
AntimicrobialEscherichia coli6464Growth inhibition

Q & A

Basic: What synthetic strategies are recommended for constructing the tetrahydro-pyran core with multiple benzyloxy groups in this compound?

Answer:
The synthesis of the tetrahydro-pyran ring with multiple benzyloxy groups requires careful selection of protecting groups and stepwise functionalization. A cascade [3,3]-sigmatropic rearrangement/aromatization strategy, as demonstrated in the synthesis of benzofuran-derived natural products (e.g., using NaH in THF for deprotonation and benzylation), can be adapted . Key steps include:

  • Protection: Sequential benzylation of hydroxyl groups using benzyl bromide and a strong base (e.g., NaH) under anhydrous conditions.
  • Cyclization: Acid-catalyzed cyclization to form the tetrahydro-pyran ring, ensuring regioselectivity by controlling steric and electronic effects.
  • Characterization: Monitor reaction progress via TLC and HPLC, with final purification using flash chromatography (silica gel, hexane/ethyl acetate gradient).

Advanced: How can researchers address regioselectivity challenges during benzylation of the tetrahydro-pyran intermediate?

Answer:
Regioselectivity is influenced by steric hindrance and hydrogen-bonding interactions. For example:

  • Steric Control: Bulky benzyl groups preferentially occupy equatorial positions, directing subsequent substitutions to less hindered sites.
  • Base Selection: Use of mild bases (e.g., K₂CO₃ in DMF) versus strong bases (e.g., NaH in THF) alters reaction pathways, as seen in similar pyran derivatives .
  • Analytical Validation: Employ NOESY NMR to confirm spatial arrangements and X-ray crystallography for absolute configuration determination .

Basic: What spectroscopic techniques are critical for characterizing this compound’s structure and purity?

Answer:

  • 1H/13C NMR: Identify benzyloxy (δ 4.5–5.5 ppm for -OCH₂Ph), aldehyde protons (δ ~9.8–10.2 ppm), and pyran ring protons (δ 3.0–4.5 ppm). Compare with reported spectra of structurally analogous compounds .
  • IR Spectroscopy: Confirm aldehyde C=O stretch (~1700 cm⁻¹) and ether C-O-C (~1100 cm⁻¹).
  • HRMS: Verify molecular weight (expected ~800–850 g/mol based on benzyloxy-rich analogs) .

Advanced: How can side reactions (e.g., deprotection or oxidation) be minimized during synthesis?

Answer:

  • Deprotection Control: Avoid protic solvents and acidic conditions; use inert atmosphere (Ar/N₂) to prevent hydrolysis of benzyl ethers.
  • Oxidation Mitigation: Add antioxidants (e.g., BHT) to reaction mixtures and store intermediates at -20°C under argon .
  • Byproduct Analysis: Use LC-MS to detect trace impurities (e.g., aldehyde oxidation to carboxylic acid) and optimize quenching steps (e.g., rapid cooling after reactions) .

Basic: What are the best practices for handling and storing this compound to ensure stability?

Answer:

  • Storage: Store in amber vials at -20°C under inert gas (argon) to prevent aldehyde oxidation and benzyl ether degradation .
  • Handling: Use anhydrous solvents (e.g., THF, DCM) and gloveboxes for moisture-sensitive steps.
  • Safety: Follow GHS P210 and P102 codes—avoid ignition sources and direct contact; use PPE (nitrile gloves, lab coat) .

Advanced: How can computational methods aid in predicting reactivity or optimizing synthetic routes?

Answer:

  • DFT Calculations: Model transition states to predict regioselectivity in benzylation or cyclization steps. Compare with experimental outcomes from similar pyran systems .
  • Retrosynthetic Analysis: Use software (e.g., Synthia) to propose fragment-based routes, prioritizing convergent synthesis of the benzaldehyde and pyran moieties.
  • Solvent Optimization: Predict solvent effects (e.g., dielectric constant) on reaction rates using COSMO-RS models.

Basic: What chromatographic methods are effective for purifying this compound?

Answer:

  • Normal-Phase Chromatography: Use silica gel with hexane/ethyl acetate (3:1 to 1:2 gradient) to separate benzyloxy-rich intermediates.
  • HPLC: Employ C18 columns (acetonitrile/water with 0.1% TFA) for final purity assessment (>95% by AUC) .

Advanced: How to resolve contradictions in reported synthetic yields for similar benzyloxy-protected compounds?

Answer:

  • Meta-Analysis: Compare reaction conditions (e.g., solvent polarity, temperature) across studies. For example, THF vs. DMF may alter yields by 15–20% due to solubility differences .
  • Reproducibility Trials: Systematically vary catalysts (e.g., Pd/C vs. Raney Ni for hydrogenolysis) and document outcomes.
  • Error Analysis: Quantify byproduct formation via GC-MS to identify competing pathways (e.g., over-benzylation).

Basic: What are the typical reaction conditions for introducing the aldehyde group at the 5-position of the benzene ring?

Answer:

  • Vilsmeier-Haack Reaction: Use POCl₃/DMF to form the aldehyde from a methyl group.
  • Oxidation: Convert a primary alcohol to aldehyde using MnO₂ or TEMPO/NaClO under mild conditions .

Advanced: How to design stability studies for this compound under varying pH and temperature conditions?

Answer:

  • Accelerated Degradation Testing: Incubate samples at 40°C/75% RH and analyze via HPLC at intervals (0, 7, 14 days).
  • pH Profiling: Dissolve in buffers (pH 2–10) and monitor aldehyde oxidation or benzyl ether cleavage .
  • Kinetic Modeling: Use Arrhenius plots to extrapolate shelf-life at standard storage conditions (-20°C).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.